N,N'-[thiobis(4-phenyl-1,3-thiazole-5,2-diyl)]diacetamide

• IUPAC Name: N-[5-[(2-acetamido-4-phenyl-1,3-thiazol-5-yl)sulfanyl]-4-phenyl-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C22H18N4O2S3/c1-13(27)23-21-25-17(15-9-5-3-6-10-15)19(30-21)29-20-18(16-11-7-4-8-12-16)26-22(31-20)24-14(2)28/h3-12H,1-2H3,(H,23,25,27)(H,24,26,28)
• InChI Key: BHCZYMHDEWGFDW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC(=C(S1)SC2=C(N=C(S2)NC(=O)C)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C22H18N4O2S3
• Molecular Weight: 466.6 g/mol

Description

Thiazoles are important heterocyclic compounds that exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant. The biological outcomes of thiazole derivatives can be greatly affected by substituents on a particular position of the thiazole ring.

Synthesis Analysis

Thiazoles can be synthesized through various methods. For instance, one common method involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido.

Molecular Structure Analysis

Thiazoles are five-membered heterocyclic compounds, which contain sulfur and nitrogen at position-1 and -3, respectively. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

Thiazole derivatives can undergo various chemical reactions. For example, derivatization of the amino group at the thiazole ring into the ureido and thioureido functionalities can result in potent anti-inflammatory activity.

Physical And Chemical Properties Analysis

Thiazoles resemble pyridine and pyrimidine in their physico-chemical properties such as boiling point, basicity, water solubility, and resistance to reactivity with electrophiles.

Mechanism of Action

The mechanism of action of thiazole derivatives can vary depending on their structure and the biological target. For instance, some thiazole derivatives have been found to exhibit anti-inflammatory activity through various mechanisms.

Future Directions

Thiazole derivatives continue to be an active area of research due to their wide range of biological activities. Future research may focus on synthesizing new thiazole derivatives and evaluating their biological activities.